BENGHE Foundational & Exploratory

Check Availability & Pricing

Eugenyl Benzoate: A Technical Guide to Safety,
Toxicity, and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Eugenyl benzoate

Cat. No.: B181212

For Researchers, Scientists, and Drug Development Professionals

Abstract

Eugenyl benzoate (CAS No. 531-26-0), a benzoate ester of eugenol, is utilized as a flavoring
agent and fragrance ingredient. This technical guide provides a comprehensive overview of the
available safety, toxicity, and handling information for eugenyl benzoate, intended for an
audience of researchers, scientists, and drug development professionals. Due to a notable lack
of extensive toxicological data for eugenyl benzoate, this guide incorporates information on its
predicted metabolic byproducts, eugenol and benzoic acid, to provide a more complete safety
profile. All quantitative data is presented in structured tables, and relevant biological pathways
and experimental workflows are visualized using Graphviz diagrams.

Chemical and Physical Properties

Eugenyl benzoate is a colorless crystalline solid with a balsamic aroma reminiscent of clove.
[1] Itis insoluble in water but soluble in oils and ethanol.[1]
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Property Value Source
Molecular Formula C17H1603 [1]
Molecular Weight 268.31 g/mol [1]
Melting Point 69 -70°C [1]
Boiling Point 360 °C @ 760 mmHg [1]

. Insoluble in water; Soluble in
Solubility ) [1]
oils and ethanol

Toxicological Profile

The toxicological data for eugenyl benzoate is limited. The Joint FAO/WHO Expert Committee
on Food Additives (JECFA) concluded that it poses "no safety concern at current levels of
intake when used as a flavouring agent."[1][2][3][4] However, for many standard toxicological
endpoints, specific data for eugenyl benzoate is not available. In such cases, data for its
expected metabolites, eugenol and benzoic acid, are provided for context.

Acute Toxicity

Specific oral LD50 data for eugenyl benzoate is not readily available in the reviewed literature.
For its metabolite, eugenol, the oral LD50 in rats is reported to be greater than 2000 mg/kg
body weight.[5]

Endpoint Species Route Value Source

Acute Dermal

Rabbit Dermal > 2000 mg/kg bw
LD50

Irritation and Sensitization

Eugenyl benzoate is classified as a skin sensitizer.[1]
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Endpoint Species Result Source

Skin Irritation Rabbit Very slight erythema

May cause an allergic

Skin Sensitization Not Specified ) )
skin reaction

Eye Irritation Not Available No data available

Metabolism and Pharmacokinetics

It is anticipated that eugenyl benzoate is hydrolyzed in the body to its constituent molecules:
eugenol and benzoic acid. The metabolic pathways of these individual compounds are well-

characterized.

Predicted Metabolic Pathway of Eugenyl Benzoate

The initial step in the metabolism of eugenyl benzoate is the hydrolysis of the ester bond,

catalyzed by carboxylesterases, to yield eugenol and benzoic acid.[6][7]

Hydrolysis (Carboxylesterases)

(Eugenyl Benzoate

Click to download full resolution via product page
Predicted initial metabolic step of eugenyl benzoate.

Metabolism of Eugenol

The metabolism of eugenol in humans is rapid, with nearly complete excretion within 24 hours,
primarily as phenolic conjugates.[8] Key metabolic routes include glucuronidation and sulfation.
[8] Other observed pathways involve the formation of an epoxide-diol, a thiophenol, and a
substituted propionic acid, as well as allylic oxidation and double bond migration.[8]
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Eugenol Metabolism
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Major metabolic pathways of eugenol.

Metabolism of Benzoic Acid

Benzoic acid is metabolized by butyrate-CoA ligase to benzoyl-CoA, which is then conjugated
with glycine by glycine N-acyltransferase to form hippuric acid for excretion.[9]

Glycine N-acyltransferase

- Butyrate-CoA li,c_’,aseI [ Benzoyl-CoA } (+ Glycine)
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Primary metabolic pathway of benzoic acid.

Genotoxicity, Carcinogenicity, and Reproductive
Toxicity

There is a lack of specific data on the genotoxicity, carcinogenicity, and reproductive toxicity of
eugenyl benzoate. Information on related compounds is presented to provide an indication of

potential hazards.
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Endpoint Test System Result Source

G toxicit Data not available for
enotoxicity
Eugenyl Benzoate

) . Data not available for
Carcinogenicity
Eugenyl Benzoate

Reproductive and )
Data not available for
Developmental
o Eugenyl Benzoate
Toxicity

Studies on the structurally related compound methyleugenol have shown evidence of
carcinogenic activity in rats and mice.[10] Reproductive toxicity studies on eugenol in rats
indicated adverse effects on maternal reproductive capacity and fetal development at certain
doses.[11] An extended one-generation reproductive toxicity study of benzoic acid in rats
showed no adverse effects.[12]

Handling and Safety Precautions
Personal Protective Equipment (PPE)

Standard laboratory PPE should be worn when handling eugenyl benzoate. This includes:

Eye Protection: Safety glasses with side-shields or chemical goggles.[9][13]
» Hand Protection: Compatible chemical-resistant gloves.[9][13][14]

o Skin and Body Protection: Laboratory coat and, where necessary, additional protective
clothing to prevent skin exposure.[9][14]

o Respiratory Protection: In case of dust formation or inadequate ventilation, a full-face
respirator is recommended.[9][13]

Handling and Storage

» Handle in a well-ventilated area, preferably in a laboratory fume hood.[13][14]

¢ Avoid contact with skin and eyes.[9][13][14]
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e Avoid the formation of dust and aerosols.[13][14]
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[9][13][14]

o Keep away from sources of ignition.[9][13][14]

First Aid Measures

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.[9][13]

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water.[9][13]

o Eye Contact: Rinse with pure water for at least 15 minutes.[13]
 Ingestion: Rinse mouth with water. Do not induce vomiting.[13]

In all cases of exposure, seek medical attention if symptoms persist.

Experimental Protocols

Detailed experimental protocols for key toxicological assays are based on OECD guidelines.

Skin Irritation Test Workflow (Based on OECD 404)
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Animal Selection
(e.g., Albino Rabbit)

l

Dose Preparation and Application
(0.5g on shaved skin)

Observation Period
(Up to 14 days)

Scoring of Erythema and Edema
(Draize Scale)

(Data Analysis and Classification)
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General workflow for a skin irritation study.

Ames Test Workflow (Based on OECD 471)

The Ames test is a bacterial reverse mutation assay used to assess the mutagenic potential of
a chemical.
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Preparation of Bacterial Strains
(e.g., Salmonella typhimurium)

:

Exposure to Test Substance
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:

Incubation on Minimal Glucose Agar Plates

(Counting of Revertant Colonies)

Data Analysis
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General workflow for the Ames test.

Conclusion

Eugenyl benzoate is a compound with a favorable safety profile at current intake levels as a
flavoring agent. However, there is a significant lack of comprehensive toxicological data for the
pure substance. The available information suggests low acute dermal toxicity and mild skin
irritation potential, but it is classified as a skin sensitizer. In the absence of direct data, the well-
characterized metabolic pathways and toxicological profiles of its hydrolysis products, eugenol
and benzoic acid, provide valuable insights into its potential biological effects. Further research
is warranted to definitively characterize the toxicological profile of eugenyl benzoate,
particularly concerning genotoxicity, carcinogenicity, and reproductive toxicity. Researchers and
drug development professionals should adhere to strict safety and handling protocols when
working with this compound.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b181212?utm_src=pdf-body-img
https://www.benchchem.com/product/b181212?utm_src=pdf-body
https://www.benchchem.com/product/b181212?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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